Cas no 60246-54-0 ([(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid)
60246-54-0 structure
Product Name:[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
CAS No:60246-54-0
MF:C13H16O3S2
MW:284.394341468811
CID:2834687
PubChem ID:71374213
Update Time:2025-04-21
[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- 60246-54-0
- DTXSID80797007
- [(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid
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- Inchi: 1S/C13H16O3S2/c1-2-3-8-16-11-6-4-10(5-7-11)13(17)18-9-12(14)15/h4-7H,2-3,8-9H2,1H3,(H,14,15)
- InChI Key: BKXQGSJSYSCZEC-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C(C1C=CC(=CC=1)OCCCC)=S
Computed Properties
- Exact Mass: 284.05408672Da
- Monoisotopic Mass: 284.05408672Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 104Ų
[(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
60246-54-0 ([(4-Butoxybenzene-1-carbothioyl)sulfanyl]acetic acid) Related Products
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